Cas no 1806789-15-0 (3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine)

3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine is a heterocyclic organic compound featuring a pyridine core substituted with amino, aminomethyl, difluoromethyl, and methyl functional groups. This structure imparts unique reactivity and versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and difluoromethyl groups enhances its potential for forming hydrogen bonds and modulating electronic properties, which is critical in drug design. The compound’s stability and well-defined functional groups allow for precise derivatization, facilitating the development of targeted bioactive molecules. Its synthetic utility is further underscored by its compatibility with a range of coupling and modification reactions.

3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine structure

1806789-15-0 structure

Product Name:3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine

CAS No:1806789-15-0

MF:C₈H₁₁F₂N₃

MW:187.189848184586

CID:4855304

Update Time:2025-05-25

3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine
- Inchi： 1S/C8H11F2N3/c1-4-5(8(9)10)2-6(12)7(3-11)13-4/h2,8H,3,11-12H2,1H3
- InChI Key： HJLWJFWMOZUXND-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(CN)=NC=1C)N)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 166
XLogP3: 0.6
Topological Polar Surface Area: 64.9

3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029067164-1g	3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine	1806789-15-0	97%	1g	$1,445.30	2022-03-31

3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

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2. Emergence of microfluidic wearable technologies

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4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

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5. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

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Additional information on 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine

Recent Advances in the Study of 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine (CAS: 1806789-15-0)

The compound 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine (CAS: 1806789-15-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its unique difluoromethyl and aminomethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine, highlighting a scalable and efficient method that yields high purity and excellent stereoselectivity. The researchers employed a multi-step synthesis involving palladium-catalyzed cross-coupling reactions and subsequent functional group transformations. The optimized synthetic route not only improved the overall yield but also reduced the environmental impact by minimizing the use of hazardous reagents.

In terms of biological activity, recent findings have demonstrated that this compound exhibits potent inhibitory effects against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The difluoromethyl group is believed to enhance the compound's binding affinity to bacterial enzymes, thereby disrupting essential metabolic pathways. Additionally, molecular docking studies have revealed that the compound interacts strongly with the active sites of target enzymes, providing a structural basis for its antimicrobial properties.

Another significant area of research involves the compound's potential as a kinase inhibitor. Preliminary in vitro studies have shown that 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine selectively inhibits certain protein kinases involved in cancer cell proliferation. Researchers are now investigating its efficacy in animal models of cancer, with early results indicating reduced tumor growth and minimal toxicity. These findings suggest that the compound could serve as a lead candidate for the development of new anticancer therapies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine. Issues such as poor solubility and rapid metabolism have been identified as potential barriers to its clinical translation. Current efforts are focused on structural modifications to improve bioavailability and stability, while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 3-Amino-2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine (CAS: 1806789-15-0) represents a promising scaffold for drug discovery, with applications spanning antimicrobial and anticancer therapies. Continued research into its synthesis, mechanism of action, and pharmacokinetic optimization will be crucial for advancing this compound toward clinical trials. The recent progress in this field underscores the importance of interdisciplinary collaboration in translating chemical discoveries into therapeutic breakthroughs.